5-(4-chlorophenyl)-4-(3-methoxyphenoxy)thieno[2,3-d]pyrimidine

• IUPAC Name: 5-(4-chlorophenyl)-4-(3-methoxyphenoxy)thieno[2,3-d]pyrimidine
• InChI: InChI=1S/C19H13ClN2O2S/c1-23-14-3-2-4-15(9-14)24-18-17-16(10-25-19(17)22-11-21-18)12-5-7-13(20)8-6-12/h2-11H,1H3
• InChI Key: KLPMBOLBXBIIKB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC=C1)OC2=C3C(=CSC3=NC=N2)C4=CC=C(C=C4)Cl
• Molecular Formula: C19H13ClN2O2S
• Molecular Weight: 368.8 g/mol

Description

Thieno[2,3-d]pyrimidines are a class of compounds known for their diverse biological activities and applications in medicinal chemistry. The specific compound "5-(4-chlorophenyl)-4-(3-methoxyphenoxy)thieno[2,3-d]pyrimidine" falls within this category and is of interest for its unique structure and potential properties.

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidine derivatives involves several key steps, including chlorination, nucleophilic substitution, and cyclization reactions. For example, 4-chloro derivatives of thieno[2,3-d]pyrimidine can be formed through the action of phosphorus oxychloride, with further reactions leading to various substituted derivatives, including methoxy- and alkylamino-substituted thieno[2,3-d]pyrimidines (Grinev & Kaplina, 1985).

Molecular Structure Analysis

The molecular structure of related thieno[2,3-d]pyrimidine compounds reveals a planar fused-ring system with specific hydrogen bonding patterns contributing to their crystalline structure. For example, the study on racemic derivatives of a similar structure highlighted how hydrogen bonds form chains of rings, demonstrating the compound's stable molecular arrangement (Low et al., 2004).

Chemical Reactions and Properties

Thieno[2,3-d]pyrimidines undergo various chemical reactions, including bromination and aminisation, leading to the formation of substituted derivatives with potential biological activity. For instance, a synthesis approach was described for producing 5-chloro-3-(2,4-dichlorophenyl)-N-(3-methoxyphenyl)-2-methyl-6-phenylpyrazolo[1,5-a]pyrimidin-7-amine, showcasing the versatility of thieno[2,3-d]pyrimidine derivatives in chemical synthesis (Lu Jiu-fu et al., 2015).

Scientific Research Applications

Synthesis and Biological Study of Thienopyrimidine Derivatives

Thienopyrimidine derivatives are noted for their wide applications as bioactive compounds due to their antibacterial, antifungal, and anti-inflammatory activities. A study highlighted the synthesis of a new series of thieno[2,3-d]pyrimidine heterocyclic compounds. These compounds showed remarkable activity toward fungi, bacteria, and inflammation, suggesting their potential as antimicrobial and anti-inflammatory agents (Tolba, El-Dean, Ahmed, & Hassanien, 2018).

Transformations for Synthesis of Thieno[2,3-d]pyrimidine Derivatives

Another study focused on the synthesis of 4-chloro derivatives of thieno[2,3-d]pyrimidine, formed by the action of phosphorus oxychloride on specific thieno[2,3-d]pyrimidin-4-ones. This study provided insights into creating 4-methoxy-, 4-alkylamino-, and 4-dialkylamino substituted thieno[2,3-d]pyrimidines, contributing to the understanding of chemical transformations and the creation of novel compounds (Grinev & Kaplina, 1985).

Anticancer Activity

A recent study developed 5-amino-2-(4-chlorophenyl)-7-substituted phenyl-8,8a-dihydro-7H-(1,3,4)thiadiazolo(3,2-α)pyrimidine-6-carbonitrile derivatives through an environmentally friendly, rapid, and convenient one-pot ultrasound-promoted synthesis. These compounds were evaluated for their in-vitro anticancer activities against human tumor cell lines, showing promising results that suggest potential therapeutic applications (Tiwari et al., 2016).

Cytostatic and Antiviral Profiling

Research on thieno-fused 7-deazapurine ribonucleosides, derived from 4-substituted thieno[2',3':4,5]pyrrolo[2,3-d]pyrimidines and thieno[3',2':4,5]pyrrolo[2,3-d]pyrimidines, showed these compounds had low micromolar or submicromolar in vitro cytostatic activities against a broad panel of cancer and leukemia cell lines, as well as some antiviral activity. This highlights the versatility of thieno[2,3-d]pyrimidine derivatives in developing new therapeutic agents (Tichy et al., 2017).